Cas no 2640878-86-8 (N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide)

• Product Name: N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• CAS No: 2640878-86-8
• MF: C₁₄H₁₁FN₄O
• MW: 270.261745691299
• CID: 5316548
• PubChem ID: 155799169
• Update Time: 2025-05-20

N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide
• AKOS040730177
• 2640878-86-8
• F6789-1466
• N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

• Inchi： 1S/C14H11FN4O/c1-9-8-19-13(16-9)7-6-12(18-19)14(20)17-11-4-2-10(15)3-5-11/h2-8H,1H3,(H,17,20)
• InChI Key： JRIWMJRTIAYGEM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C1C=CC2=NC(C)=CN2N=1)=O

Computed Properties

• Exact Mass: 270.09168915g/mol
• Monoisotopic Mass: 270.09168915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.19±0.70(Predicted)

Additional information on N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide

N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640878-86-8): A Comprehensive Overview

N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640878-86-8) is a specialized organic compound that has garnered significant attention in pharmaceutical research and medicinal chemistry. This heterocyclic molecule features a unique imidazo[1,2-b]pyridazine core structure, which is increasingly recognized for its potential in drug discovery. The compound's molecular formula is C14H11FN4O, with a molecular weight of 270.26 g/mol.

The structural characteristics of N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide make it particularly interesting for researchers exploring novel therapeutic agents. The presence of the fluorophenyl moiety enhances the compound's bioavailability and metabolic stability, while the imidazo[1,2-b]pyridazine scaffold offers diverse possibilities for molecular interactions. These features have led to growing interest in its potential applications across various therapeutic areas.

Recent studies have highlighted the importance of imidazo[1,2-b]pyridazine derivatives in addressing current medical challenges. With the increasing focus on personalized medicine and targeted therapies, compounds like N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide are being investigated for their potential in treating various conditions. Researchers are particularly interested in how modifications to this core structure might yield compounds with improved pharmacological profiles.

The synthesis of N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide typically involves multi-step organic reactions, with careful attention to reaction conditions and purification methods. The compound's purity is crucial for research applications, and advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure quality. These rigorous quality control measures are essential for obtaining reliable research results.

From a commercial perspective, the demand for specialized compounds like N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide has been steadily increasing. Pharmaceutical companies and research institutions are actively seeking novel chemical entities to expand their drug discovery pipelines. This trend aligns with the broader industry shift toward more targeted and efficient therapeutic agents.

Storage and handling of N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide require standard laboratory precautions. The compound should be stored in a cool, dry environment, protected from light and moisture. Proper safety equipment should be used when handling the material, following standard laboratory protocols for organic compounds.

The future prospects for imidazo[1,2-b]pyridazine-based compounds appear promising, with ongoing research exploring their potential in various therapeutic areas. As our understanding of molecular interactions and disease mechanisms continues to advance, compounds like N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide may play increasingly important roles in drug development programs.

For researchers interested in obtaining N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide, it's important to source the compound from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The quality and purity of research chemicals can significantly impact experimental outcomes, making supplier selection a critical consideration.

In conclusion, N-(4-fluorophenyl)-2-methylimidazo[1,2-b]pyridazine-6-carboxamide (CAS No. 2640878-86-8) represents an interesting compound in medicinal chemistry research. Its unique structural features and potential applications make it a valuable subject for ongoing scientific investigation. As research in this area progresses, we may see new developments that further highlight the importance of this chemical class in pharmaceutical science.